(R)-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: (7R)-7-amino-5,7-dihydrobenzo[d][1]benzazepin-6-one
• InChI: InChI=1S/C14H12N2O/c15-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)16-14(13)17/h1-8,13H,15H2,(H,16,17)/t13-/m1/s1
• InChI Key: NIDGAHURPWFSKR-CYBMUJFWSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)[C@H](C(=O)NC3=CC=CC=C23)N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)NC3=CC=CC=C23)N

Description

®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one is a seven-membered heterocyclic compound that has garnered significant interest in the fields of medicinal and pharmaceutical chemistry. This compound is known for its unique structural features and potential biological activities, making it a valuable scaffold for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one typically involves the formation of the azepine ring through various cyclization reactions. One common method is the [1,7]-electrocyclization of azomethine ylides, which can be generated from N-methylglycine (sarcosine) and 1-aryl-3,4-dihydronaphthalene-2-carbaldehydes . Another approach involves the recyclization of small or medium carbo-, oxa-, or azacyclanes .

Industrial Production Methods

Industrial production of ®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one often employs one-pot synthesis techniques to streamline the process and improve yields. These methods may include multicomponent heterocyclization reactions, which allow for the efficient assembly of the azepine scaffold from readily available starting materials .

Chemical Reactions Analysis

Types of Reactions

®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can yield dihydro or tetrahydro derivatives.

Substitution: Nucleophilic substitution reactions can introduce various functional groups at the amino or carbonyl positions.

Common Reagents and Conditions

Common reagents used in these reactions include cerium(IV) ammonium nitrate (CAN) for oxidation, sodium borohydride for reduction, and alkyl halides for substitution reactions .

Major Products

The major products formed from these reactions include N-oxides, dihydro derivatives, and substituted azepines, which can further be utilized in the synthesis of more complex molecules .

Scientific Research Applications

Chemistry

In chemistry, ®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one serves as a versatile building block for the synthesis of various heterocyclic compounds. Its unique structure allows for the exploration of new synthetic methodologies and the development of novel chemical entities .

Biology

Biologically, this compound has shown potential as a γ-secretase inhibitor, which is significant in the study of Alzheimer’s disease. It can also be used as a chiral building block for the preparation of malonamide derivatives, which have applications in cancer research .

Medicine

In medicine, ®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one is being investigated for its potential therapeutic effects in treating neurological disorders and cancer. Its ability to inhibit γ-secretase makes it a promising candidate for drug development .

Industry

Industrially, this compound is used in the development of pharmaceuticals and agrochemicals. Its unique properties make it a valuable intermediate in the synthesis of various bioactive molecules .

Mechanism of Action

The mechanism of action of ®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one involves its interaction with molecular targets such as γ-secretase. By inhibiting this enzyme, the compound can modulate the production of amyloid-β peptides, which are implicated in the pathogenesis of Alzheimer’s disease . Additionally, its structure allows it to interact with various biological pathways, making it a versatile molecule for therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Benzodiazepines: These compounds share a similar azepine ring structure but differ in their pharmacological activities.

Oxazepines: These compounds contain an oxygen atom in the ring and exhibit different chemical reactivity and biological properties.

Thiazepines: These compounds contain a sulfur atom in the ring and are known for their unique pharmacological profiles.

Uniqueness

®-7-Amino-5,7-dihydro-6H-dibenzo[b,d]azepin-6-one is unique due to its specific configuration and the presence of an amino group, which allows for diverse chemical modifications and biological activities. Its potential as a γ-secretase inhibitor sets it apart from other azepine derivatives, making it a valuable compound for drug discovery and development .